Cas no 100269-88-3 (1,2-Dideoxy-3,5-di-O-toluoyl-D-ribose)

• Product Name: 1,2-Dideoxy-3,5-di-O-toluoyl-D-ribose
• CAS No: 100269-88-3
• MF: C₂₁H₂₄O₅
• MW: 356.412266731262
• CID: 2860386
• Update Time: 2025-07-23

1,2-Dideoxy-3,5-di-O-toluoyl-D-ribose Chemical and Physical Properties

Names and Identifiers

• (2S,3R)-2-Ethyl-2,3,4-trihydroxy-1,5-di-o-tolylpentane-1,5-dione
• (2S,3R)-2-ethyl-2,3,4-trihydroxy-1,5-bis(2-methylphenyl)pentane-1,5-dione
• 1,2-Dideoxy-3,5-di-O-toluoyl-D-ribose

• Inchi： 1S/C21H24O5/c1-4-21(26,19(24)16-12-8-6-10-14(16)3)20(25)18(23)17(22)15-11-7-5-9-13(15)2/h5-12,18,20,23,25-26H,4H2,1-3H3/t18?,20-,21-/m1/s1
• InChI Key： GAUKSPHJTDBYFO-VTVVEXCCSA-N
• SMILES： O[C@@](C(C1C=CC=CC=1C)=O)(CC)[C@@H](C(C(C1C=CC=CC=1C)=O)O)O

Computed Properties

• Exact Mass: 356.16237386 g/mol
• Monoisotopic Mass: 356.16237386 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 505
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 356.4
• XLogP3: 2.6
• Topological Polar Surface Area: 94.8

Additional information on 1,2-Dideoxy-3,5-di-O-toluoyl-D-ribose

Comprehensive Overview of 1,2-Dideoxy-3,5-di-O-toluoyl-D-ribose (CAS No. 100269-88-3): Properties, Applications, and Industry Insights

1,2-Dideoxy-3,5-di-O-toluoyl-D-ribose (CAS No. 100269-88-3) is a specialized carbohydrate derivative that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique toluoyl-protected ribose structure, serves as a critical intermediate in the synthesis of nucleoside analogs and other bioactive molecules. Its molecular formula, C₁₉H₂₀O₆, and precise stereochemistry make it invaluable for targeted drug development, particularly in antiviral and anticancer therapies.

The growing demand for modified ribose derivatives like 1,2-Dideoxy-3,5-di-O-toluoyl-D-ribose aligns with current trends in personalized medicine and RNA-based therapeutics. Researchers frequently search for "ribose protection strategies" or "D-ribose derivatives in drug design," reflecting the compound's relevance in modern medicinal chemistry. Its toluoyl groups enhance stability during synthetic processes, addressing common challenges in nucleoside modification—a topic widely discussed in peer-reviewed journals.

From a technical perspective, CAS 100269-88-3 exhibits remarkable solubility in organic solvents such as dichloromethane and dimethylformamide, facilitating its use in multi-step synthetic routes. Recent publications highlight its role in optimizing "glycosylation reactions," a key step in producing oligonucleotides for mRNA vaccines—a hotspot since the COVID-19 pandemic. This connection to cutting-edge vaccine technology underscores its industrial importance beyond traditional small-molecule applications.

Quality control protocols for 1,2-Dideoxy-3,5-di-O-toluoyl-D-ribose emphasize HPLC purity (>98%) and strict enantiomeric excess standards, meeting the pharmaceutical industry's rigorous requirements. Analytical techniques like NMR spectroscopy and mass spectrometry are essential for verifying its structural integrity—details often queried by quality assurance specialists in online forums. The compound's stability under inert atmospheres also makes it suitable for long-term storage, a practical advantage for research laboratories.

Emerging applications include its use in "click chemistry" workflows for bioconjugation, where its reactive handles enable precise molecular assembly. This aligns with the rising interest in "modular synthesis" and "high-throughput screening" methodologies. Environmental considerations are also addressed through improved synthetic routes that reduce heavy metal catalysts—a response to the industry's shift toward greener chemistry practices.

In conclusion, 1,2-Dideoxy-3,5-di-O-toluoyl-D-ribose (CAS No. 100269-88-3) represents a versatile building block at the intersection of carbohydrate chemistry and drug discovery. Its evolving applications in RNA therapeutics and precision medicine ensure sustained relevance, while optimized production methods address both performance and sustainability concerns—key priorities for contemporary researchers and manufacturers alike.